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Compound of Interest

Compound Name: 3-Methoxybutanal

Cat. No.: B3384146

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Methoxybutanal (CAS 5281-76-5), a
valuable organic compound with applications in chemical synthesis. This document
consolidates key information on its chemical and physical properties, synthesis, reactivity, and
safety protocols, presented in a format tailored for scientific and research applications.

Chemical and Physical Properties

3-Methoxybutanal, also known as 3-methoxybutyraldehyde, is a colorless liquid.[1] Its
fundamental properties are summarized in the tables below, compiled from various chemical
databases and supplier information.

General Properties
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Property Value Source(s)
CAS Number 5281-76-5 [21[31[4][5]
Molecular Formula C5H1002 [21[3]1[41[5]
Molecular Weight 102.13 g/mol [41[5]
IUPAC Name 3-methoxybutanal [4]

3-Methoxybutyraldehyde,
Synonyms [2][41[6]
Butanal, 3-methoxy-

Canonical SMILES Cc(Cc=0)0oC [6]

VVXNMKJIDQVBOLT-
InChl Key [2][3]
UHFFFAOYSA-N

Physical Properties

Property Value Conditions Source(s)
Boiling Point 127.8 °C at 760 mmHg [1][6]
63-65 °C at 75 Torr [2]

Density 0.887 g/cm?3 [1]

0.938 g/cm? at 15.5°C [2]

Flash Point 26.2 °C [1][6]

Refractive Index 1.386 [1]

Vapor Pressure 11 mmHg at 25 °C [6]

Calculated Properties
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Property Value Unit Source(s)

LogP 0.61030 6][7]

Hydrogen Bond Donor ]

Count

Hydrogen Bond

Acceptor Count 2 o]
Rotatable Bond Count 3 [6]
Exact Mass 102.068079557 [6]
Complexity 52 [6]

Synthesis

The primary synthesis route for 3-Methoxybutanal involves the Michael addition of methanol
to crotonaldehyde in an alkaline solution.[8][9][10] This reaction is typically followed by
neutralization.

Experimental Protocol: Synthesis of 3-Methoxybutanal

The following is a generalized experimental protocol based on patent literature.[3][9]
Materials:

o Crotonaldehyde

e Methanol

o Alkaline catalyst (e.g., sodium hydroxide solution)

» Acid for neutralization (e.g., acetic acid)

Procedure:

 In areaction vessel, crotonaldehyde is reacted with methanol in the presence of an alkaline
solution.
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e This reaction is exothermic and is generally carried out at room temperature under
atmospheric pressure, with cooling to manage the heat of reaction.[3]

e Upon completion of the reaction, the resulting mixture is neutralized with an acid, such as
acetic acid.[8][9]

e The product, 3-Methoxybutanal, can then be purified from the reaction mixture.

Note: For subsequent synthesis of 3-methoxybutanol, the neutralized mixture is hydrogenated
in the presence of a catalyst.[8][9]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Fac_Eng_Univ_Tokyo-JP007450
https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Fac_Eng_Univ_Tokyo-JP007450
https://pubchem.ncbi.nlm.nih.gov/compound/98040
https://www.benchchem.com/product/b3384146?utm_src=pdf-body
https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Fac_Eng_Univ_Tokyo-JP007450
https://pubchem.ncbi.nlm.nih.gov/compound/98040
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3384146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Reactants
Crotonaldehyde
Methanol Process Product
I Neutralizing Agent
Reaction (Eonclmons Michael Addition e.g. Acetic Acid Neutralization 3-Methoxybutanal
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Alkaline Solution
Room Temperature
3-Methoxybutanal
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Produycts

B-Hydroxy Aldehyde 3-Methoxybutanoic Acid 3-Methoxybutanol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. magritek.com [magritek.com]

e 2. 3-Methyl-3-methoxybutanol(56539-66-3) 1H NMR [m.chemicalbook.com]

e 3. bmse001181 3-Methylbutanal at BMRB [bmrb.io]

e 4. 3-Methyl-3-methoxybutanol(56539-66-3) IR Spectrum [chemicalbook.com]

e 5. Solved 3-Methylbutanal undergoes an aldol reaction to | Chegg.com [chegg.com]

e 6. gauthmath.com [gauthmath.com]

e 7. 3-Methoxy-1-butanol(2517-43-3) 1H NMR [m.chemicalbook.com]

e 8. massbank.eu [massbank.eu]

e 9. 3-Methoxybutyraldehyde | C5H1002 | CID 98040 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 10. 3-Methoxybutanal (CAS 5281-76-5) - Chemical & Physical Properties by Cheméo
[chemeo.com]

 To cite this document: BenchChem. [3-Methoxybutanal (CAS 5281-76-5): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3384146#3-methoxybutanal-cas-number-5281-76-5-
information]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3384146?utm_src=pdf-body-img
https://www.benchchem.com/product/b3384146?utm_src=pdf-custom-synthesis
https://www.magritek.com/wp-content/uploads/2013/12/Aldol_Condensation_web.pdf
https://m.chemicalbook.com/SpectrumEN_56539-66-3_1HNMR.htm
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse001181&whichTab=1
https://www.chemicalbook.com/SpectrumEN_56539-66-3_IR1.htm
https://www.chegg.com/homework-help/questions-and-answers/3-methylbutanal-undergoes-aldol-reaction-form-3-hydroxy-2-isopropyl-5-methylhexanal-additi-q63684423
https://www.gauthmath.com/404?fromUrl=/solution/1817838167829558/An-aldol-condensation-using-3-methylbutanal-could-produce-the-following-compound
https://m.chemicalbook.com/SpectrumEN_2517-43-3_1HNMR.htm
https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Fac_Eng_Univ_Tokyo-JP007450
https://pubchem.ncbi.nlm.nih.gov/compound/98040
https://www.chemeo.com/cid/91-362-9/3-Methoxybutanal
https://www.chemeo.com/cid/91-362-9/3-Methoxybutanal
https://www.benchchem.com/product/b3384146#3-methoxybutanal-cas-number-5281-76-5-information
https://www.benchchem.com/product/b3384146#3-methoxybutanal-cas-number-5281-76-5-information
https://www.benchchem.com/product/b3384146#3-methoxybutanal-cas-number-5281-76-5-information
https://www.benchchem.com/product/b3384146#3-methoxybutanal-cas-number-5281-76-5-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3384146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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